Cas no 16939-27-8 (Benzenesulfonamide,N-(2,6-dimethylphenyl)-)

Benzenesulfonamide,N-(2,6-dimethylphenyl)- structure
16939-27-8 structure
Product Name:Benzenesulfonamide,N-(2,6-dimethylphenyl)-
CAS No:16939-27-8
MF:C14H15NO2S
MW:261.33940243721
CID:234108
PubChem ID:295225
Update Time:2025-04-19

Benzenesulfonamide,N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(2,6-dimethylphenyl)-
    • N-(2,6-dimethylphenyl)benzenesulfonamide
    • AC1L6NOA
    • AC1Q2NFO
    • Ambcb5261945
    • benzenesulfonic acid-(2,6-dimethyl-anilide)
    • Benzolsulfon-N-(2,6-xylyl)-amid
    • Benzolsulfonsaeure-(2,6-dimethyl-anilid)
    • CBMicro_013445
    • N-(2,6-dimethylphenyl)-benzene sulfonamide
    • N-2,6-Dimethylphenylbenzolsulfonamid
    • NSC164385
    • SMSF0005421
    • SureCN5822638
    • N-(2,6-DiMethylphenyl)benzenesulfonaMide, 97per cent
    • Z45712853
    • DTXSID60304152
    • CB04889
    • MFCD00091027
    • SCHEMBL5822638
    • 16939-27-8
    • AKOS001424156
    • NSC-164385
    • BIM-0013502.P001
    • N-(2,6-DiMethylphenyl)benzenesulfonaMide, 97%
    • STL416392
    • MDL: MFCD00091027
    • Inchi: 1S/C14H15NO2S/c1-11-7-6-8-12(2)14(11)15-18(16,17)13-9-4-3-5-10-13/h3-10,15H,1-2H3
    • InChI Key: NRCQXFJDFRLCCW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C(C)=CC=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 261.08245
  • Monoisotopic Mass: 261.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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